![molecular formula C9H10ClNO2 B3267631 Methyl 2-amino-4-chloro-5-methylbenzoate CAS No. 458533-69-2](/img/structure/B3267631.png)
Methyl 2-amino-4-chloro-5-methylbenzoate
Overview
Description
“Methyl 2-amino-4-chloro-5-methylbenzoate” is a chemical compound with the IUPAC name “methyl 5-amino-2-chloro-4-methylbenzoate”. It has a molecular weight of 199.64 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H10ClNO2/c1-5-3-7 (10)6 (4-8 (5)11)9 (12)13-2/h3-4H,11H2,1-2H3
. This code provides a specific description of the molecule’s structure and can be used to generate a 3D model of the molecule. Physical And Chemical Properties Analysis
“this compound” is a solid compound . The compound should be stored in a refrigerator .Scientific Research Applications
Synthesis and Characterization
Methyl 2-amino-4-chloro-5-methylbenzoate is utilized in the synthesis of various compounds. For instance, Zheng Jian-hong (2012) described its use in synthesizing Chloranthraniliprole, a compound with a high purity of 96.05% (Zheng Jian-hong, 2012).
Supramolecular Associations in Organic Acid-Base Salts
In a study by N. C. Khalib et al. (2014), 2-amino-4-methylpyridinium 4-chlorobenzoate, a closely related compound, was used to study hydrogen-bonded supramolecular associations in organic acid-base salts. This highlights the potential of this compound in similar supramolecular chemistry applications (N. C. Khalib et al., 2014).
Intermediates in Anti-Cancer Drug Synthesis
Cao Sheng-li (2004) discussed the synthesis of Bromomethyl-3,4-dihydro-2-methyl-4-oxoquinazoline, where 2-amino-5-methylbenzoic acid, similar to this compound, was a key intermediate. This demonstrates its importance in the synthesis of anti-cancer drugs (Cao Sheng-li, 2004).
Synthesis of Tetrazole Derivatives
Li Fu-gang (2006) used a derivative of 2-amino-4-chloro-5-methylbenzoate in the synthesis of 5-(2-amino-4-chloro)phenyltetrazole, emphasizing its role in creating tetrazole derivatives (Li Fu-gang, 2006).
Antibiotic Biosynthesis
A. Becker (1984) researched the synthesis of chlorinated analogues of 3-amino-5-hydroxybenzoic acid from methyl 3-amino-5-hydroxybenzoate, a compound structurally similar to this compound, for antibiotic biosynthesis (A. Becker, 1984).
Zinc Complexes with Antibacterial Activity
In the research by Z. Chohan et al. (2003), derivatives of 2-amino-4-chloro-benzothiazole, structurally related to this compound, were used to create Zinc complexes with antibacterial properties (Z. Chohan et al., 2003).
Antimitotic Agents and Tubulin Inhibitors
R. Romagnoli et al. (2008) synthesized antimitotic agents targeting tubulin, using a structure based on 2-aminoindole, similar to this compound (R. Romagnoli et al., 2008).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it can cause certain hazards. The hazard statements associated with this compound are H302, H315, H319, H335, which indicate that it can be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, fume, gas, mist, vapors, or spray .
properties
IUPAC Name |
methyl 2-amino-4-chloro-5-methylbenzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO2/c1-5-3-6(9(12)13-2)8(11)4-7(5)10/h3-4H,11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMJVDQIDPQGBCE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)N)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.